Cas no 1216920-18-1 (BIBX 1382 Dihydrochloride)

• Product Name: BIBX 1382 Dihydrochloride
• CAS No: 1216920-18-1
• MF: C₁₈H₂₁Cl₃FN₇
• MW: 460.763643026352
• CID: 2089912
• PubChem ID: 46861540
• Update Time: 2024-11-06

BIBX 1382 Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• BIBX 1382 dihydrochloride
• Falnidamol dihydrochloride
• DSSTox_RID_81528
• DSSTox_CID_26307
• DSSTox_GSID_46307
• BIBX1382Dihydrochloride
• Tox21_111996
• Tox21_111996_1
• API0001709
• N8-(3-Chloro-4-fluorophenyl)-N2-(1-methyl-4-piperidinyl)-pyrimido[5,4-d]pyrimidine-2,8-diamine dihydrochloride
• AB1004840
• N8-(3-Chloro-4-fluorophenyl)-N2-(1-methyl-4-piperidinyl)-pyrimido[5,4-d]pyrimidine-2,8-diamined
• N8-(3-Chloro-4-fluorophenyl)-N2-(1-methyl-4-piperidinyl)-pyrimido[5,4-d]pyrimidine-2,8-diaminedihydrochloride
• EGFR Inhibitor II, BIBX1382 - CAS 196612-93-8
• DTXSID0046307
• 1216920-18-1
• HY-110039
• CHEMBL2136050
• CAS-1216920-18-1
• 4-N-(3-chloro-4-fluorophenyl)-6-N-(1-methylpiperidin-4-yl)pyrimido[5,4-d]pyrimidine-4,6-diamine;dihydrochloride
• BIBX 1382 (dihydrochloride)
• NCGC00161422-01
• AKOS015950779
• NCGC00161422-04
• DTXCID8026307
• CS-0032862
• N8-(3-chloro-4-fluorophenyl)-N2-(1-methylpiperidin-4-yl)pyrimido[5,4-d]pyrimidine-2,8-diamine dihydrochloride
• BIBX 1382 Dihydrochloride

• Inchi： 1S/C18H19ClFN7.2ClH/c1-27-6-4-11(5-7-27)25-18-21-9-15-16(26-18)17(23-10-22-15)24-12-2-3-14(20)13(19)8-12;;/h2-3,8-11H,4-7H2,1H3,(H,21,25,26)(H,22,23,24);2*1H
• InChI Key： RFXGEKWBTCMDAW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC1C2=C(C=NC(=N2)NC2CCN(C)CC2)N=CN=1)F.Cl.Cl

Computed Properties

• Exact Mass: 459.090805g/mol
• Monoisotopic Mass: 459.090805g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines